Cas no 2877642-32-3 (4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine)
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Chemical and Physical Properties
Names and Identifiers
-
- F6790-1644
- 2877642-32-3
- AKOS040873643
- 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
- 4-[6-[4-(5-Chloro-2-pyridinyl)-1-piperazinyl]-2-methyl-4-pyrimidinyl]morpholine
-
- Inchi: 1S/C18H23ClN6O/c1-14-21-17(12-18(22-14)25-8-10-26-11-9-25)24-6-4-23(5-7-24)16-3-2-15(19)13-20-16/h2-3,12-13H,4-11H2,1H3
- InChI Key: CGOYXHXWTISFNQ-UHFFFAOYSA-N
- SMILES: N1(C2C=C(N3CCN(C4=NC=C(Cl)C=C4)CC3)N=C(C)N=2)CCOCC1
Computed Properties
- Exact Mass: 374.1621871g/mol
- Monoisotopic Mass: 374.1621871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 605.4±55.0 °C(Predicted)
- pka: 10.82±0.50(Predicted)
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-1644-2μmol |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-5μmol |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-10μmol |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-20μmol |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-1mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-2mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-3mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-4mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-5mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-1644-10mg |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine |
2877642-32-3 | 10mg |
$118.5 | 2023-09-07 |
4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine
Recent Advances in the Study of 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS: 2877642-32-3)
The compound 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine (CAS: 2877642-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of neurological disorders and oncology. The unique structural features of 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine, including its piperazine and morpholine moieties, contribute to its high affinity for target proteins, making it a promising candidate for drug development.
One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful multi-step synthetic routes that incorporate novel catalysts and green chemistry principles, reducing environmental impact while maintaining high efficiency. These methodological improvements are critical for scaling up production for preclinical and clinical studies.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific receptor interactions, particularly those involved in neurotransmitter regulation and cell proliferation. For instance, recent findings suggest that 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine exhibits selective inhibition of certain kinase enzymes, which are often dysregulated in cancers. This selectivity minimizes off-target effects, enhancing its therapeutic potential.
Furthermore, pharmacokinetic studies have revealed favorable absorption and distribution profiles, with the compound showing good bioavailability and stability in physiological conditions. These properties are essential for its development as a viable therapeutic agent. However, challenges remain in optimizing its metabolic stability and minimizing potential toxicity, which are areas of active investigation.
The compound's mechanism of action has been elucidated through advanced structural biology techniques, including X-ray crystallography and molecular docking studies. These approaches have provided insights into the precise interactions between the compound and its target proteins, facilitating the design of derivatives with enhanced potency and specificity.
In conclusion, 4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on further characterizing its biological effects, optimizing its pharmacological properties, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry and drug discovery.
2877642-32-3 (4-{6-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-methylpyrimidin-4-yl}morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)